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Compound of Interest

Compound Name: Pericosine A

Cat. No.: B1257225

For Immediate Reference: Pericosine A is not classified as a hazardous substance according
to available Safety Data Sheets (SDS). However, standard laboratory best practices for
chemical handling and disposal should always be followed.

This document provides detailed procedures for the safe and appropriate disposal of
Pericosine A, catering to researchers, scientists, and drug development professionals. The
information is designed to ensure minimal environmental impact and maintain a safe laboratory
environment.

Key Properties of Pericosine A

A summary of the essential chemical and physical properties of Pericosine A is presented
below. This data is critical for understanding its behavior and ensuring safe handling.
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Property

Value

Chemical Name

(3S,4S,5S,6S)-6-chloro-3,4,5-trihydroxy-1-
cyclohexene-1-carboxylic acid, methyl ester

CAS Number 200335-68-8

Molecular Formula CsH11ClOs

Molecular Weight 222.6 g/mol

Appearance Solid

Solubility Soluble in Dichloromethane, DMSO, Ethanol,

and Methanol.

Hazard Classification

Not classified as hazardous according to the
Globally Harmonized System (GHS).

Experimental Protocols for Disposal

While Pericosine A is not classified as hazardous, it is imperative to follow a structured

disposal protocol to ensure safety and compliance with general laboratory standards.

Step 1: Waste Identification and Segregation

o Characterize the Waste: Determine if the Pericosine A waste is in a solid form, dissolved in

a solvent, or part of a reaction mixture.

e Segregate Non-Hazardous Waste: Since Pericosine A is not classified as hazardous, it

should be segregated from any hazardous waste streams to avoid unnecessary and costly

disposal procedures.[1] Do not mix non-hazardous waste with hazardous waste.[1]

Step 2: Preparing for Disposal

e Solid Pericosine A Waste:

o Collect uncontaminated, solid Pericosine A waste in a clearly labeled, sealed container.

The label should include "Pericosine A Waste (Non-Hazardous)" and the date.
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o For disposal, this can typically be placed in the regular laboratory trash, provided it is not
contaminated with any hazardous substances.[2][3]

e Pericosine A Solutions:

o Agueous Solutions: Small quantities of dilute aqueous solutions of Pericosine A can
generally be disposed of down the sanitary sewer with copious amounts of water, provided
the concentration is low and local regulations permit this.[2][4] Always flush with at least
100 times the volume of the solution.

o Solvent-Based Solutions: If Pericosine A is dissolved in a flammable or hazardous
solvent (e.g., Dichloromethane, Methanol), the entire solution must be treated as
hazardous waste.

» Collect the waste in a designated, properly labeled hazardous waste container. The
label must clearly indicate all components of the mixture.

» Follow your institution's guidelines for the disposal of flammable or chlorinated solvent
waste.[5]

Step 3: Disposal of Empty Containers

» Decontamination: Rinse empty containers that held Pericosine A three times with a suitable
solvent (e.g., ethanol or water).

e Rinsate Disposal: The first rinsate should be collected and disposed of as chemical waste,
following the guidelines for Pericosine A solutions. Subsequent rinsates can typically be
disposed of down the drain.

» Final Disposal: Once triple-rinsed, deface or remove the original label and dispose of the
container in the regular laboratory recycling or trash.[6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Pericosine A waste.
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Caption: Disposal decision workflow for Pericosine A waste.
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Disclaimer: Always consult your institution's specific safety and environmental guidelines and
the latest Safety Data Sheet before handling and disposing of any chemical. Local regulations
may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1257225#pericosine-a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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